Cas no 2137451-99-9 (8-Oxa-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)-)

• Product Name: 8-Oxa-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)-
• CAS No: 2137451-99-9
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5298068
• Update Time: 2025-05-25

8-Oxa-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)-

• Inchi： 1S/C11H22N2O/c1-9(2)13-6-3-10(12)11(13)4-7-14-8-5-11/h9-10H,3-8,12H2,1-2H3
• InChI Key： XGHHNORREYNUCB-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C2(CCOCC2)C(N)CC1

Additional information on 8-Oxa-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)-

Exploring the Potential of 8-Oxa-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- (CAS No. 2137451-99-9) in Modern Pharmaceutical Research

The compound 8-Oxa-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- (CAS No. 2137451-99-9) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique spirocyclic structure and potential therapeutic applications. This molecule, characterized by its spiro[4.5]decane core, combines an oxa (oxygen-containing) and aza (nitrogen-containing) heterocycle, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its ability to modulate biological targets, such as enzymes and receptors, which could lead to breakthroughs in treating neurological disorders and metabolic diseases.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their structural complexity and bioactivity. The 8-Oxa-1-azaspiro[4.5]decan-4-amine derivative stands out due to its 1-(1-methylethyl) substituent, which enhances its lipophilicity and pharmacokinetic properties. This feature aligns with current trends in drug design, where improving oral bioavailability and blood-brain barrier penetration are critical. As a result, this compound is being explored in preclinical studies for conditions like Alzheimer's disease and Parkinson's disease, where neuroprotective agents are urgently needed.

The synthesis of CAS No. 2137451-99-9 involves sophisticated organic chemistry techniques, including ring-closing metathesis and reductive amination. These methods highlight the compound's relevance in green chemistry initiatives, as researchers aim to reduce waste and improve yield efficiency. Additionally, its spirocyclic framework is a focal point for AI-driven drug discovery, where machine learning models predict its interactions with biological targets. This intersection of traditional synthesis and cutting-edge technology makes it a hot topic in both academic and industrial settings.

From a commercial perspective, 8-Oxa-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- is gaining traction as a building block for high-value pharmaceuticals. Its patent landscape is evolving rapidly, with several applications filed for its use in central nervous system (CNS) therapeutics. This aligns with global health priorities, such as addressing the rising prevalence of neurodegenerative diseases. Furthermore, its potential as a precursor for bioconjugation (e.g., antibody-drug conjugates) opens doors for oncology research, another area of high interest in 2024.

Environmental and regulatory considerations are also shaping the discourse around this compound. Its low ecotoxicity profile, as suggested by preliminary studies, positions it favorably for sustainable drug development. Researchers are investigating its degradation pathways to ensure compliance with REACH and FDA guidelines, addressing growing consumer demand for eco-friendly pharmaceuticals. This dual focus on efficacy and sustainability resonates with the ESG (Environmental, Social, and Governance) goals of major pharmaceutical companies.

In conclusion, 8-Oxa-1-azaspiro[4.5]decan-4-amine, 1-(1-methylethyl)- (CAS No. 2137451-99-9) represents a promising frontier in medicinal chemistry. Its structural ingenuity, combined with its applicability in neurological and metabolic drug development, underscores its value in modern science. As research progresses, this compound may well become a cornerstone in the next generation of targeted therapies, answering pressing questions in personalized medicine and disease modification.